Cas no 848736-17-4 (3-(2-bromophenoxy)-7-hydroxy-8-{[4-(2-hydroxyethyl)piperazin-1-yl]methyl}-2-methyl-4H-chromen-4-one)

• Product Name: 3-(2-bromophenoxy)-7-hydroxy-8-{[4-(2-hydroxyethyl)piperazin-1-yl]methyl}-2-methyl-4H-chromen-4-one
• CAS No: 848736-17-4
• MF: C₂₃H₂₅BrN₂O₅
• MW: 489.359005689621
• CID: 5420447
• Update Time: 2025-05-20

3-(2-bromophenoxy)-7-hydroxy-8-{[4-(2-hydroxyethyl)piperazin-1-yl]methyl}-2-methyl-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromophenoxy)-7-hydroxy-8-{[4-(2-hydroxyethyl)piperazin-1-yl]methyl}-2-methyl-4H-chromen-4-one
• 4H-1-Benzopyran-4-one, 3-(2-bromophenoxy)-7-hydroxy-8-[[4-(2-hydroxyethyl)-1-piperazinyl]methyl]-2-methyl-

• Inchi： 1S/C23H25BrN2O5/c1-15-22(31-20-5-3-2-4-18(20)24)21(29)16-6-7-19(28)17(23(16)30-15)14-26-10-8-25(9-11-26)12-13-27/h2-7,27-28H,8-14H2,1H3
• InChI Key： ZMEKEHVCIPUIMD-UHFFFAOYSA-N
• SMILES： C1(C)OC2=C(CN3CCN(CCO)CC3)C(O)=CC=C2C(=O)C=1OC1=CC=CC=C1Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 3-(2-bromophenoxy)-7-hydroxy-8-{[4-(2-hydroxyethyl)piperazin-1-yl]methyl}-2-methyl-4H-chromen-4-one

3-(2-Bromophenoxy)-7-Hydroxy-8-{[4-(2-Hydroxyethyl)piperazin-1-yl]methyl}-2-methyl-4H-chromen-4-one: A Comprehensive Overview

The compound with CAS No 848736-17-4, known as 3-(2-bromophenoxy)-7-hydroxy-8-{[4-(2-hydroxyethyl)piperazin-1-yl]methyl}-2-methyl-4H-chromen-4-one, is a highly specialized organic molecule with significant potential in the fields of pharmacology and material science. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic applications, particularly in the development of novel drug candidates.

CAS No 848736-17-4 refers to a specific identifier assigned by the Chemical Abstracts Service, ensuring that this compound can be uniquely identified and referenced in scientific literature. The molecular structure of this compound is characterized by a chromenone skeleton, which is a fused bicyclic system comprising a benzene ring and a gamma-pyrone moiety. This structure is further modified by the presence of a bromophenoxy group at the 3-position, a hydroxyl group at the 7-position, and a piperazine-derived substituent at the 8-position. These substituents play a crucial role in determining the compound's pharmacokinetic properties and biological activity.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the chromenone core. This is followed by the introduction of functional groups through nucleophilic substitution, oxidation, or coupling reactions. The use of advanced catalytic systems and green chemistry principles has significantly improved the efficiency and sustainability of these synthetic routes. Recent advancements in asymmetric synthesis have also enabled the selective formation of enantiomerically pure derivatives, which are valuable for pharmacological studies.

One of the most intriguing aspects of this compound is its ability to modulate cellular signaling pathways. Preclinical studies have demonstrated that it exhibits potent inhibitory activity against several key enzymes involved in inflammation and cancer progression. For instance, it has been shown to inhibit cyclooxygenase (COX) enzymes, which are central mediators of inflammatory processes. Additionally, its ability to modulate nuclear factor-kappa B (NF-kB) signaling suggests potential applications in anti-inflammatory therapies.

The presence of a piperazine ring in the molecular structure introduces additional functional diversity. Piperazine is a six-membered azacycle that is commonly found in pharmaceutical agents due to its ability to form hydrogen bonds and interact with biological targets. In this compound, the piperazine moiety is further substituted with a hydroxyethyl group, which enhances its solubility and bioavailability. This feature makes it particularly suitable for oral administration in drug delivery systems.

Recent research has also explored the potential of this compound as a radiosensitizer in cancer therapy. Radiosensitizers are agents that enhance the effectiveness of radiation therapy by increasing tumor cell sensitivity to ionizing radiation. Studies have shown that this compound can effectively sensitize cancer cells to radiation by inhibiting DNA repair mechanisms and promoting oxidative stress. These findings underscore its potential as a novel adjunctive agent in oncological treatments.

In terms of material science applications, this compound has been investigated for its potential as an advanced material precursor. Its chromenone skeleton provides inherent aromatic stability, while the substituents introduce functional groups that can be exploited for polymerization or cross-linking reactions. Researchers have explored its use in developing high-performance polymers for optoelectronic devices and biodegradable materials.

The development of analytical methods for precise characterization of this compound has also been an area of active research. Techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography have been employed to elucidate its molecular structure and confirm its identity. These methods are essential for ensuring the quality and consistency of the compound during preclinical testing and manufacturing processes.

In conclusion, CAS No 848736-17-4 represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structural features, combined with recent advancements in synthetic methodologies and biological research, position it as a promising candidate for future therapeutic interventions and material innovations.